AMMONIUM, (6-(p-TRIETHYLAMMONIOPHENYL)HEXYL)TRIETHYL-, DIIODIDE
Overview
Description
Ammonium, (6-(p-triethylammoniophenyl)hexyl)triethyl-, diiodide is a bioactive chemical.
Scientific Research Applications
Liquid-Crystalline Ion Complex Polymers
Bis(2-hydroxyethyl)ethyl(6-(4-(4-nitrophenyl)azo)phenyl)oxy)hexyl)ammonium, a related compound, has been studied for its thermal properties and orientational behavior in liquid-crystalline ion complex polymers. These materials exhibit smectic A phases and show enhanced thermal stability in the smectic state due to ionic groups that form the smectic layer structure (Ujiie & Iimura, 1992).
Gas Chromatographic Stationary Phase Properties
Triethyl-n-hexylammonium triethyl-n-hexylboride, a compound with a similar structure, was evaluated for its use in gas chromatography as a stationary phase. It was found to be effective up to temperatures of 130°C, highlighting its potential in analytical applications (Furton, Poole, & Poole, 1987).
Optoelectronics and Solar Cells
Hybrid formamidinium and 2-hydroxyethylammonium cations, resembling the structure of the mentioned ammonium compound, have been utilized in tin-based perovskite solar cells. They help control crystal structures and optical properties, crucial for enhancing the performance of these photovoltaic devices (Tsai et al., 2018).
Environmental and Agricultural Applications
Ammonium salts play a significant role in environmental and agricultural contexts. For instance, ammonium nitrate formulations using a biodegradable polymer matrix have been developed for slow-release fertilizers, offering environmental benefits and improved plant growth efficiency (Boyandin, Kazantseva, Varygina, & Volova, 2017).
Electrochemical Applications
Quaternary ammonium salts, similar in structure to the compound , have been studied for their use in electrochemical applications like electric double-layer capacitors. Their properties such as high ionic conductivity and wide potential windows make them suitable for such applications (Sato, Masuda, & Takagi, 2004).
Synthesis of Chemical Compounds
Ammonium salts, including those structurally related to the compound of interest, have been employed in the synthesis of various organic compounds. Their role as catalysts and reactants in chemical syntheses is well-documented, indicating their versatility in chemical manufacturing processes (Kalantari, 2012).
properties
CAS RN |
63951-14-4 |
|---|---|
Product Name |
AMMONIUM, (6-(p-TRIETHYLAMMONIOPHENYL)HEXYL)TRIETHYL-, DIIODIDE |
Molecular Formula |
C24H46I2N2 |
Molecular Weight |
616.4 g/mol |
IUPAC Name |
triethyl-[4-[6-(triethylazaniumyl)hexyl]phenyl]azanium;diiodide |
InChI |
InChI=1S/C24H46N2.2HI/c1-7-25(8-2,9-3)22-16-14-13-15-17-23-18-20-24(21-19-23)26(10-4,11-5)12-6;;/h18-21H,7-17,22H2,1-6H3;2*1H/q+2;;/p-2 |
InChI Key |
APHORMBLIBPERX-UHFFFAOYSA-L |
SMILES |
CC[N+](CC)(CC)CCCCCCC1=CC=C(C=C1)[N+](CC)(CC)CC.[I-].[I-] |
Canonical SMILES |
CC[N+](CC)(CC)CCCCCCC1=CC=C(C=C1)[N+](CC)(CC)CC.[I-].[I-] |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Ammonium, (6-(p-triethylammoniophenyl)hexyl)triethyl-, diiodide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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